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Compound of Interest

Compound Name:
trans-4-Methylcyclohexanamine

hydrochloride

Cat. No.: B3417001 Get Quote

In the landscape of pharmaceutical manufacturing, the integrity of starting materials and key

intermediates is paramount. The stability of these compounds directly influences the yield,

purity, and safety of the final Active Pharmaceutical Ingredient (API). One such crucial building

block is trans-4-Methylcyclohexanamine hydrochloride (CAS No: 33483-65-7), an

indispensable intermediate in the synthesis of various critical medications, most notably the

antidiabetic drug Glimepiride.[1] Its hydrochloride salt form is specifically designed to enhance

stability and ease of handling in industrial applications.[1][2]

This guide, written from the perspective of a Senior Application Scientist, provides an in-depth

analysis of the factors governing the stability of trans-4-Methylcyclohexanamine
hydrochloride. We will move beyond simple storage instructions to explore the underlying

chemical principles, potential degradation pathways, and the methodologies required to

establish a robust stability-indicating program. Our objective is to equip researchers and drug

development professionals with the expertise to ensure the long-term integrity of this vital

chemical intermediate.

Physicochemical Profile: The Foundation of
Stability
Understanding the fundamental physicochemical properties of a compound is the first step in

developing an effective storage strategy. trans-4-Methylcyclohexanamine hydrochloride is a

salt formed from the reaction of the weak base, trans-4-methylcyclohexanamine, with
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hydrochloric acid.[2] This conversion to a salt form dramatically increases its melting point and

modifies its solubility, contributing significantly to its overall stability compared to the free base.

Table 1: Physicochemical Properties of trans-4-Methylcyclohexanamine hydrochloride

Property Value Source(s)

Chemical Name

trans-4-

Methylcyclohexanamine

hydrochloride

[3][4]

CAS Number 33483-65-7 [1][3][4]

Molecular Formula C₇H₁₆ClN [3][4][5]

Molecular Weight 149.66 g/mol [1][4][5]

Appearance
White to off-white crystalline

solid/powder
[1][3][5]

Melting Point 261-263 °C (decomposes) [3][5]

Solubility

Data not widely available, but

the hydrochloride form

enhances water solubility

compared to the free base.

[1]

The high melting point is a strong indicator of the compound's thermal stability in its solid state,

a crucial attribute for a chemical intermediate used in rigorous synthesis processes.[1]

Core Stability Profile and Degradation Factors
trans-4-Methylcyclohexanamine hydrochloride is generally considered stable under

recommended storage conditions.[6][7] However, like all chemical compounds, its integrity can

be compromised by a variety of environmental factors. The primary function of the

hydrochloride salt is to protect the reactive amine group, but this protection is not absolute.

A logical overview of stability factors is crucial for risk assessment.
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trans-4-Methylcyclohexanamine HCl

Environmental Stressors

Potential Degradation

C₇H₁₆ClN (Solid)

Loss of Purity / Formation of Impurities

leads to

Elevated Temperature

Humidity / Moisture

UV/Visible Light

High pH (Alkaline)

Incompatible Materials
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Study Setup

Testing Conditions (ICH Q1A)

Analysis & Evaluation

Select ≥ 3 Batches

Package in Proposed Container

Develop & Validate Stability-Indicating Method (e.g., HPLC)

Long-Term
25°C ± 2°C / 60% RH ± 5% RH

Accelerated
40°C ± 2°C / 75% RH ± 5% RH

Pull Samples at Timepoints
(0, 3, 6, 9, 12, 18, 24 mos)

Analyze for Assay, Impurities, Appearance, etc.

Evaluate Data Trends

Establish Re-Test Period

Click to download full resolution via product page

Caption: A typical workflow for a formal stability study based on ICH guidelines.
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Key Analytical Techniques
High-Performance Liquid Chromatography (HPLC): This is the cornerstone of stability

testing. [8]A validated reverse-phase HPLC method with UV or Diode-Array Detection (DAD)

is typically used to separate the main component from impurities and degradation products,

allowing for accurate quantification of both purity and degradation. [9][8]* Liquid

Chromatography-Mass Spectrometry (LC-MS): Essential for the identification and structural

elucidation of unknown degradation products observed during stress testing and formal

stability studies. [10]* Gas Chromatography (GC): May be used if volatile impurities are

expected.

Spectroscopy (FTIR, NMR): Can be used to confirm the identity of the substance and

characterize degradation products if isolated. [8]

Conclusion
trans-4-Methylcyclohexanamine hydrochloride is a robust chemical intermediate, with its

stability significantly enhanced by its salt form. [1]However, its integrity is contingent upon strict

adherence to appropriate storage and handling protocols. The primary risks to its stability arise

from exposure to humidity, elevated temperatures, light, and incompatible chemicals. [5][6][7]

[11]For professionals in research and drug development, simply following datasheet

instructions is insufficient. A deeper, mechanistic understanding of why these conditions are

necessary is crucial for risk mitigation and ensuring the quality of the final pharmaceutical

product.

Implementing a comprehensive stability testing
program, beginning with forced degradation
studies and culminating in a formal, multi-batch
ICH-compliant study, is the only authoritative
way to define a re-test period and guarantee the
compound's suitability for use in cGMP
manufacturing. The application of validated,
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stability-indicating analytical methods, primarily
HPLC, is the backbone of this quality assurance
process. [16][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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